molecular formula C7H14N2O2 B096942 Propanenitrile, 3-(bis(2-hydroxyethyl)amino)- CAS No. 17209-72-2

Propanenitrile, 3-(bis(2-hydroxyethyl)amino)-

Cat. No.: B096942
CAS No.: 17209-72-2
M. Wt: 158.2 g/mol
InChI Key: ZSIRWYMANRZZPE-UHFFFAOYSA-N
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Description

Propanenitrile, 3-(bis(2-hydroxyethyl)amino)- is a chemical compound with the molecular formula C7H14N2O2 . It has a molecular weight of 158.19800 . The compound is also known as 3-[bis(2-hydroxyethyl)amino]propanenitrile .


Synthesis Analysis

The synthesis of Propanenitrile, 3-(bis(2-hydroxyethyl)amino)- involves the reaction of acrylonitrile and diethanolamine . The reaction is carried out under controlled conditions to ensure the formation of the desired product .


Molecular Structure Analysis

The molecular structure of Propanenitrile, 3-(bis(2-hydroxyethyl)amino)- consists of a propanenitrile backbone with a bis(2-hydroxyethyl)amino group attached to the third carbon . The exact mass of the molecule is 158.10600 .


Physical and Chemical Properties Analysis

Propanenitrile, 3-(bis(2-hydroxyethyl)amino)- has a density of 1.132g/cm3 and a boiling point of 366.8ºC at 760mmHg . The compound has a flash point of 175.6ºC . Its vapour pressure is 7.19E-07mmHg at 25°C, and it has an index of refraction of 1.501 .

Properties

IUPAC Name

3-[bis(2-hydroxyethyl)amino]propanenitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H14N2O2/c8-2-1-3-9(4-6-10)5-7-11/h10-11H,1,3-7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZSIRWYMANRZZPE-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CN(CCO)CCO)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID5044603
Record name 3-[Bis(2-hydroxyethyl)amino]propanenitrile
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Molecular Weight

158.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Liquid
Record name Propanenitrile, 3-[bis(2-hydroxyethyl)amino]-
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CAS No.

17209-72-2
Record name 3-[Bis(2-hydroxyethyl)amino]propanenitrile
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Record name Propanenitrile, 3-(bis(2-hydroxyethyl)amino)-
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Record name WLN: Q2N2Q2CN
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Record name Propanenitrile, 3-[bis(2-hydroxyethyl)amino]-
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Record name 3-[Bis(2-hydroxyethyl)amino]propanenitrile
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Record name N-(2-Cyanoethyl)diethanolamine
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Record name PROPANENITRILE, 3-(BIS(2-HYDROXYETHYL)AMINO)-
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